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Compound of Interest

Compound Name: Adinazolam Mesylate

Cat. No.: B1664377 Get Quote

Introduction

Adinazolam is a triazolobenzodiazepine that has emerged as a novel psychoactive substance

(NPS) in forensic casework.[1] Although initially developed as an anxiolytic and antidepressant,

it was never commercially marketed.[1][2] Its increasing presence in post-mortem and drug-

facilitated crime investigations necessitates the use of a well-characterized reference standard

for accurate identification and quantification in biological matrices.[1][3] Adinazolam mesylate,

the water-soluble salt form of adinazolam, is suitable for use as a reference standard in the

development and validation of analytical methods in forensic toxicology laboratories. This

document provides detailed protocols for the use of adinazolam mesylate in screening and

confirmation assays.

1. Physicochemical Properties of the Reference Standard

Adinazolam mesylate is available from commercial suppliers and serves as a crucial material

for routine analysis in forensic and clinical settings. Its solubility in water (>100 mg/mL)

simplifies the preparation of stock and working standard solutions for calibrators and controls.
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Property Value Reference

IUPAC Name

1-(8-chloro-6-phenyl-4H-

triazolo[4,3-a]benzodiazepin-1-

yl)-N,N-

dimethylmethanamine;methan

esulfonic acid

CAS Number 57938-82-6 (Mesylate Salt)

Molecular Formula C₂₀H₂₂ClN₅O₃S

Molecular Weight 447.9 g/mol

Solubility

Soluble in water (>100

mg/mL), methanol, and

dichloromethane.

Appearance
Typically a white to off-white

solid.
N/A

2. Metabolism of Adinazolam

For accurate toxicological interpretation, it is critical to analyze for both the parent drug and its

major metabolites. The metabolism of adinazolam has been extensively studied, revealing

conversion to active and inactive compounds. The primary metabolites include N-desmethyl

adinazolam (NDMAD), estazolam, and α-hydroxyalprazolam. The presence of these

metabolites can confirm the ingestion of adinazolam.
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Figure 1: Metabolic Pathway of Adinazolam.

3. Experimental Protocols

Forensic analysis of benzodiazepines typically follows a two-tiered approach: an initial

screening test followed by a more sensitive and specific confirmation test. Immunoassays are

common for initial screening, while chromatographic techniques coupled with mass

spectrometry (LC-MS/MS or GC-MS) are the gold standard for confirmation.
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Figure 2: General Workflow for Benzodiazepine Analysis.
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Protocol 1: Immunoassay Screening for Adinazolam
and Metabolites in Urine
Application: This protocol is for the presumptive detection of adinazolam and its cross-reactive

metabolites in urine samples. Commercial enzyme-multiplied immunoassay technique (EMIT)

and fluorescence polarization immunoassay (FPIA) kits for benzodiazepines can detect

adinazolam use.

Methodology:

Reference Standard Preparation:

Prepare a 1.0 mg/mL stock solution of adinazolam mesylate in methanol.

Prepare serial dilutions in drug-free synthetic urine to create calibrators and controls at

appropriate concentrations (e.g., near the assay cutoff of 200 or 300 ng/mL).

Sample Preparation:

Centrifuge urine samples at 2000 x g for 10 minutes to remove particulate matter.

Use the supernatant for analysis.

Instrumentation and Analysis:

Perform the immunoassay according to the manufacturer's instructions for the specific

automated analyzer (e.g., Roche Cobas, Abbott Architect).

Analyze calibrators, controls, and case samples.

Data Interpretation:

A response greater than the cutoff calibrator is considered a presumptive positive.

Positive screening results must be confirmed by a more specific method like LC-MS/MS or

GC-MS.
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Protocol 2: LC-MS/MS Confirmation and
Quantification in Blood
Application: This protocol provides a highly sensitive and specific method for the simultaneous

confirmation and quantification of adinazolam and its major metabolites in blood, plasma, or

serum. LC-MS/MS is the gold standard for forensic toxicology confirmation.
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Figure 3: Detailed LC-MS/MS Sample Preparation Workflow.
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Methodology:

Reference Standard and Internal Standard (IS) Preparation:

Using adinazolam mesylate, prepare a 1.0 mg/mL stock solution in methanol.

Prepare working solutions to spike into drug-free blood to create a calibration curve (e.g.,

1, 5, 10, 50, 100, 250 ng/mL) and quality control samples.

Prepare a deuterated internal standard (e.g., Diazepam-d5) solution at a fixed

concentration (e.g., 100 ng/mL).

Sample Preparation (Solid-Phase Extraction - SPE):

Pipette 1 mL of calibrator, control, or case sample into a labeled tube.

Add 50 µL of the internal standard solution to each tube.

Add 3 mL of 100 mM sodium acetate buffer (pH 4.5). Vortex and sonicate for 15 minutes.

Centrifuge at ~3000 rpm for 10 minutes.

Load the supernatant onto a conditioned mixed-mode SPE cartridge.

Wash the cartridge with deionized water, followed by an acidic buffer (e.g., acetic acid).

Dry the cartridge thoroughly under nitrogen or vacuum.

Elute the analytes with an appropriate organic solvent mixture (e.g., ethyl

acetate/ammonium hydroxide).

Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Instrumentation and Analysis:

Inject the reconstituted sample into an LC-MS/MS system.
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Parameter Setting Reference

LC Column

C18 Column (e.g.,

Phenomenex Kinetex C18,

50mm x 3.0mm, 2.6 µm)

Mobile Phase A
10 mM Ammonium Formate,

pH 3.0

Mobile Phase B
Acetonitrile or Methanol with

0.1% Formic Acid

Gradient
5% B to 95% B over ~10-13

minutes

Flow Rate 0.4 - 0.6 mL/min N/A

Ion Source
Electrospray Ionization (ESI),

Positive Mode
N/A

MS Analysis
Multiple Reaction Monitoring

(MRM)
N/A

MRM Transition (Adinazolam)

Precursor Ion (Q1): m/z 352.1 -

> Product Ions (Q3): m/z 74,

58.4

MRM Transition (N-desmethyl)
Precursor Ion (Q1): m/z 338.1 -

> Product Ions (Q3): TBD
N/A

Protocol 3: GC-MS Confirmation in Blood or Tissue
Homogenate
Application: GC-MS is a reliable technique for the confirmation of benzodiazepines. For

thermally labile compounds or those with poor chromatographic properties, derivatization is

often required to improve stability and peak shape.

Methodology:

Sample Preparation and Extraction:
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Follow the same SPE procedure as described in Protocol 2 (Steps 2.1-2.9).

Derivatization:

After evaporating the eluate to dryness, add 50 µL of a derivatizing agent such as

MTBSTFA (N-methyl-N-(t-butyldimethylsilyl)trifluoroacetamide) with 1% TBDMCS.

Add 50 µL of a solvent like ethyl acetate.

Cap the vials and heat at ~70°C for 30 minutes.

Cool to room temperature before injection.

Instrumentation and Analysis:

Parameter Setting Reference

GC Column
5% Phenyl-methylpolysiloxane

(e.g., DB-5ms, HP-5ms)
N/A

Injector Temp. 250 - 280°C N/A

Oven Program
Start at 100°C, ramp to 300°C

at 15-20°C/min
N/A

Carrier Gas Helium N/A

Ion Source
Electron Ionization (EI) at 70

eV

MS Analysis
Selected Ion Monitoring (SIM)

or Full Scan

Target Ions

To be determined from

analysis of the derivatized

reference standard.

N/A

4. Stability and Storage of Reference Standard and Samples

Reference Standard: Adinazolam mesylate powder should be stored at room temperature or

as specified by the supplier. Stock solutions prepared in methanol are generally stable when
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stored at -20°C in tightly sealed containers, protected from light.

Biological Samples: The stability of benzodiazepines in biological samples is a critical

consideration in forensic toxicology. Degradation can lead to an underestimation of the true

concentration. While specific long-term stability data for adinazolam is not extensively

published, data from structurally similar triazolobenzodiazepines like alprazolam and estazolam

suggest good stability when stored frozen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Condition
General
Benzodiazepine
Stability

Recommendation Reference

Room Temperature

Significant

degradation observed

for some

benzodiazepines

(e.g., lorazepam,

oxazepam). Triazolo-

benzodiazepines are

more stable but can

still degrade.

Avoid long-term

storage. Analyze as

soon as possible.

Refrigerated (4°C)

Variable. Some

compounds are

stable, while others

show significant loss

over months.

Suitable for short-term

storage (days to

weeks).

Frozen (-20°C)

Generally good

stability for most

benzodiazepines,

including alprazolam

and estazolam, for up

to one year.

Recommended for all

long-term storage.

Frozen (-80°C)

Excellent stability.

Considered the

optimal condition for

long-term

preservation.

Optimal for long-term

archival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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